molecular formula C12H7ClF2N2O B8430214 N-(2-chloro-pyridin-3-yl)-2,3-difluoro-benzamide

N-(2-chloro-pyridin-3-yl)-2,3-difluoro-benzamide

Cat. No.: B8430214
M. Wt: 268.64 g/mol
InChI Key: CNIBLCRGVKAVOX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-(2-chloro-pyridin-3-yl)-2,3-difluoro-benzamide is a useful research compound. Its molecular formula is C12H7ClF2N2O and its molecular weight is 268.64 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H7ClF2N2O

Molecular Weight

268.64 g/mol

IUPAC Name

N-(2-chloropyridin-3-yl)-2,3-difluorobenzamide

InChI

InChI=1S/C12H7ClF2N2O/c13-11-9(5-2-6-16-11)17-12(18)7-3-1-4-8(14)10(7)15/h1-6H,(H,17,18)

InChI Key

CNIBLCRGVKAVOX-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=C(C(=C1)F)F)C(=O)NC2=C(N=CC=C2)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

3.31 g 3-amino-2-chloropyridine (25.8 mmol) and 20 mL pyridine were mixed in an ice bath. 5.0 g 2,3-difluoro-benzoyl chloride (28.4 mmol) was then added. After return to room temperature and reaction for 4 hr, the reaction was quenched by water. After extraction three times by ethyl acetate, an ethyl acetate layer was collected and washed by 1M HCl solution. After drying, filtration, concentration, and purification by silicon-gel column, 6.4 g solid was obtained, with a yield of 93%.
Quantity
3.31 g
Type
reactant
Reaction Step One
Quantity
20 mL
Type
solvent
Reaction Step One
Quantity
5 g
Type
reactant
Reaction Step Two
Name
Yield
93%

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